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Compound of Interest

Compound Name: 3-(2-Thienyl)-L-alanine

Cat. No.: B7771492 Get Quote

An In-depth Technical Guide to 3-(2-Thienyl)-L-
alanine
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(2-Thienyl)-L-alanine is a non-proteinogenic amino acid that has garnered significant

interest within the scientific community, particularly in the fields of medicinal chemistry and drug

development. Its structural similarity to the essential amino acid L-phenylalanine, combined

with the unique electronic properties of its thiophene ring, makes it a valuable tool for probing

biological systems and a versatile building block for the synthesis of novel therapeutic agents.

This technical guide provides a comprehensive overview of the structure, properties, synthesis,

and applications of 3-(2-Thienyl)-L-alanine.

Molecular Structure and Formula
3-(2-Thienyl)-L-alanine, also known as (S)-2-amino-3-(thiophen-2-yl)propanoic acid, is an L-

alanine derivative with a thienyl group attached to the β-carbon.

Molecular Formula: C7H9NO2S

Structure:
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Caption: Chemical structure of 3-(2-Thienyl)-L-alanine.

Physicochemical Properties
A summary of the key physicochemical properties of 3-(2-Thienyl)-L-alanine is presented in

the table below. This data is essential for its handling, formulation, and application in various

experimental settings.

Property Value Reference(s)

Molecular Weight 171.22 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 255-263 °C (decomposes) [4]

Density 1.3 ± 0.1 g/cm³

Boiling Point 315.9 ± 32.0 °C at 760 mmHg

Optical Activity
[α]20/D -30.5 ± 1.5° (c = 1 in

H₂O)
[4]

CAS Number 22951-96-8 [4]

Synthesis of 3-(2-Thienyl)-L-alanine
The synthesis of enantiomerically pure 3-(2-Thienyl)-L-alanine is crucial for its application in

pharmaceuticals, where stereochemistry plays a critical role in biological activity. Both chemical

and enzymatic methods have been developed for its preparation.

Biotechnological Preparation via Transamination
A patented method describes the biotechnical preparation of L-thienylalanines from 2-hydroxy-

3-thienyl-acrylic acids.[5] This process utilizes a transamination reaction, a key step in amino

acid metabolism.

Experimental Protocol Outline:
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Precursor Synthesis: The starting material, 2-hydroxy-3-thienyl-acrylic acid, is synthesized

via the hydantoin or azlactone route.[5]

Enzymatic Transamination: The enol form of 2-hydroxy-3-thienyl-acrylic acid is then

transaminated to L-3-(2-thienyl)-alanine. This reaction is carried out in the presence of an

amino donor, such as L-aspartic acid or L-glutamic acid, and a suitable transaminase

enzyme.[5]

Purification: The final product, 3-(2-Thienyl)-L-alanine, is purified from the reaction mixture

using standard techniques such as chromatography.
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Caption: Biotechnological synthesis of 3-(2-Thienyl)-L-alanine.

Applications in Drug Development and Research
3-(2-Thienyl)-L-alanine serves as a valuable chiral building block in the synthesis of more

complex molecules, particularly active pharmaceutical ingredients (APIs).[6] Its incorporation

into peptide chains or as a starting material for heterocyclic compounds can significantly

influence the pharmacological properties of the final molecule.

Role as a Phenylalanine Antagonist
3-(2-Thienyl)-DL-alanine has been identified as a phenylalanine antagonist.[1] This antagonistic

activity is of interest in studying metabolic pathways involving phenylalanine and in the

development of therapies for conditions where phenylalanine levels are dysregulated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://patents.google.com/patent/EP0581250A2/en
https://patents.google.com/patent/EP0581250A2/en
https://www.benchchem.com/product/b7771492?utm_src=pdf-body
https://www.benchchem.com/product/b7771492?utm_src=pdf-body-img
https://www.benchchem.com/product/b7771492?utm_src=pdf-body
https://www.benchchem.com/product/b7771492?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/applications-of-3-2-thienyl-l-alanine-in-organic-synthesis-and-beyond-nv
https://www.scbt.com/p/3-2-thienyl-dl-alanine-2021-58-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action:

While a detailed signaling pathway is not fully elucidated in the provided search results, the

antagonistic effect likely stems from its structural mimicry of phenylalanine. This allows it to

interact with enzymes and transporters that normally bind to phenylalanine, thereby inhibiting

its normal function. One such enzyme is phenylalanine hydroxylase, which is involved in the

conversion of phenylalanine to tyrosine. 3-(2-Thienyl)-L-alanine can act as a competitive

inhibitor of this enzyme.
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Caption: Antagonistic action on Phenylalanine Hydroxylase.

Use in Peptide Synthesis
The unique properties of 3-(2-Thienyl)-L-alanine make it an attractive candidate for

incorporation into peptides. The thiophene ring can introduce conformational constraints, alter

electronic properties, and provide a site for further chemical modification, potentially leading to

peptides with enhanced biological activity, stability, or receptor selectivity.[6]

Conclusion
3-(2-Thienyl)-L-alanine is a non-proteinogenic amino acid with significant potential in chemical

synthesis and drug discovery. Its well-defined structure and physicochemical properties,

coupled with established synthetic routes, make it a readily accessible tool for researchers. Its

role as a phenylalanine antagonist and its utility as a building block for novel pharmaceuticals

underscore its importance in the ongoing quest for new and improved therapeutic agents.

Further research into its biological mechanisms of action and the exploration of its incorporation

into a wider range of molecular scaffolds are likely to unveil even more applications for this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(2-Thienyl)-L-alanine structure and molecular
formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771492#3-2-thienyl-l-alanine-structure-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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